Cas no 2580189-79-1 (5-{(benzyloxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 2580189-79-1
• MF: C₁₇H₁₄N₄O₄
• MW: 338.31746339798
• CID: 5659496
• PubChem ID: 165891685
• Update Time: 2025-11-07

5-{(benzyloxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580189-79-1
• 5-{[(benzyloxy)carbonyl]amino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid
• EN300-27726863
• 5-{(benzyloxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C17H14N4O4/c22-16(23)14-15(21(11-19-14)13-6-8-18-9-7-13)20-17(24)25-10-12-4-2-1-3-5-12/h1-9,11H,10H2,(H,20,24)(H,22,23)
• InChI Key： UHPJAOSHELXEET-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=CN1C1C=CN=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 338.10150494g/mol
• Monoisotopic Mass: 338.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Additional information on 5-{(benzyloxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid

Comprehensive Overview of 5-{(benzyloxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2580189-79-1)

5-{(benzyloxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2580189-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both pyridine and benzyloxycarbonyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for imidazole-based compounds has surged due to their potential in targeting various diseases, including cancer, inflammation, and infectious diseases. Researchers are particularly interested in 5-{(benzyloxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid because of its unique structural features, which may contribute to its efficacy in modulating specific biological pathways. The compound's carboxylic acid moiety also enhances its solubility, making it suitable for further derivatization.

The synthesis of CAS No. 2580189-79-1 involves multi-step organic reactions, often starting from readily available precursors like 4-aminopyridine and benzyl chloroformate. Its purity and stability are critical for ensuring reproducible results in research settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for high-throughput screening and other advanced applications.

One of the trending topics in the scientific community is the exploration of small-molecule inhibitors for therapeutic targets. 5-{(benzyloxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid has shown promise in this area, particularly in the development of kinase inhibitors. Kinases play a pivotal role in cell signaling, and their dysregulation is often associated with diseases like cancer. The compound's ability to interact with kinase active sites makes it a valuable tool for drug discovery.

Another area of interest is the compound's potential in peptide synthesis. The benzyloxycarbonyl (Cbz) group is a well-known protecting group for amines, and its incorporation into imidazole derivatives like this one opens up new possibilities for designing peptide-based therapeutics. This aligns with the growing focus on bioconjugation and targeted drug delivery, which are hot topics in modern pharmacology.

From an industrial perspective, the scalability of synthesizing CAS No. 2580189-79-1 is a key consideration. Researchers and manufacturers are increasingly looking for cost-effective and environmentally friendly methods to produce such compounds. Green chemistry principles, such as using catalytic reactions and minimizing waste, are being applied to optimize the production process. This not only reduces costs but also aligns with global sustainability goals.

In summary, 5-{(benzyloxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2580189-79-1) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug discovery and peptide synthesis, makes it a valuable asset for researchers. As the demand for innovative therapeutics continues to grow, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.